3-O-vanillyceanothic acid

• Molecular Formula: C38H52O8
• Molecular Weight: 636.8 g/mol
• IUPAC Name: (1R,2R,5S,8R,9R,10R,13R,14R,15R,16S,18R)-16-(4-hydroxy-3-methoxybenzoyl)oxy-1,2,14,17,17-pentamethyl-8-prop-1-en-2-ylpentacyclo[11.7.0.02,10.05,9.014,18]icosane-5,15-dicarboxylic acid
• InChI: InChI=1S/C38H52O8/c1-20(2)22-13-16-38(33(43)44)18-17-35(5)23(28(22)38)10-12-27-36(35,6)15-14-26-34(3,4)30(29(31(40)41)37(26,27)7)46-32(42)21-9-11-24(39)25(19-21)45-8/h9,11,19,22-23,26-30,39H,1,10,12-18H2,2-8H3,(H,40,41)(H,43,44)/t22-,23+,26-,27-,28+,29+,30-,35+,36+,37-,38-/m0/s1
• InChI Key: MQPOOTZZZKJBBJ-LJGZSNSNSA-N
• Isomeric SMILES: CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@H]4[C@]([C@@]3(CC2)C)(CC[C@@H]5[C@@]4([C@H]([C@@H](C5(C)C)OC(=O)C6=CC(=C(C=C6)O)OC)C(=O)O)C)C)C(=O)O
• Canonical SMILES: CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(C(C(C5(C)C)OC(=O)C6=CC(=C(C=C6)O)OC)C(=O)O)C)C)C(=O)O

Description

3-O-vanillyceanothic acid is a pentacyclic triterpenoid, a dicarboxylic acid, an aromatic ether and a member of phenols. It has a role as a plant metabolite. It derives from a vanillic acid.

Scientific Research Applications

Anti-Plasmodial and Antimycobacterial Activities

3-O-vanillylceanothic acid has been identified as having significant anti-plasmodial activity against the parasite Plasmodium falciparum, indicating potential applications in malaria treatment. Additionally, it shows antimycobacterial activity against Mycobacterium tuberculosis, suggesting its utility in tuberculosis treatment. These findings are based on in vitro studies and highlight the compound's potential in infectious disease research (Suksamrarn et al., 2006).

Antioxidant Properties in Polypropylene

Research has explored the structural modification of Kraft lignin, which involves vanillyl alcohol, a structurally related compound to 3-O-vanillylceanothic acid. The studies have shown that acidic treatment improves the antioxidant properties in polypropylene, suggesting possible applications in material science and product development (Pouteau et al., 2005).

GPR120 Agonist Activity

3-O-protocatechuoylceanothic acid, a similar compound, has been identified as a novel and natural GPR120 agonist with a unique structure. This discovery has implications for metabolic and inflammatory disorders research, as GPR120 plays a critical role in these processes (Lim et al., 2019).

Catalytic Oxidation of Lignin Model Compounds

The catalytic oxidation of vanillyl alcohol, a lignin model compound, has been studied, providing insights into the possible applications of 3-O-vanillylceanothic acid in biomass conversion and renewable energy production. This research is crucial for developing sustainable energy solutions (Shilpy et al., 2015).